Cas no 148453-64-9 (2-Oxazolidinethione,3,4-dimethyl-)

• Product Name: 2-Oxazolidinethione,3,4-dimethyl-
• CAS No: 148453-64-9
• MF: C₅H₉NOS
• MW: 131.196059942245
• CID: 100497
• PubChem ID: 21641977
• Update Time: 2025-04-18

2-Oxazolidinethione,3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinethione,3,4-dimethyl-
• 2-Oxazolidinethione,3,4-dimethyl-(9CI)
• 3,4-Dimethyl-1,3-oxazolidine-2-thione
• 148453-64-9

• Inchi： 1S/C5H9NOS/c1-4-3-7-5(8)6(4)2/h4H,3H2,1-2H3
• InChI Key： DGZYLRMITQAHTA-UHFFFAOYSA-N
• SMILES： S=C1N(C)C(C)CO1

Computed Properties

• Exact Mass: 131.04057
• Monoisotopic Mass: 131.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines